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Introduction

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic used to treat a variety of bacterial
infections. Monitoring its concentration in plasma is crucial for pharmacokinetic studies,
therapeutic drug monitoring, and bioequivalence studies to ensure optimal dosing and
therapeutic efficacy.[1][2] High-performance liquid chromatography (HPLC) is a widely used
analytical technique for the quantification of ciprofloxacin in biological matrices due to its
sensitivity, specificity, and reliability.[3][4] This application note describes a validated, robust,
and sensitive HPLC method for the determination of ciprofloxacin in human plasma.

Principle

This method utilizes reversed-phase HPLC coupled with UV detection for the separation and
guantification of ciprofloxacin. Plasma samples are first deproteinized to remove interfering
macromolecules. An internal standard (IS) is added to the plasma sample prior to processing to
account for variations in extraction efficiency and injection volume. The separation is achieved
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on a C18 analytical column with an isocratic mobile phase, and the analyte is detected by its
UV absorbance at a specific wavelength.

Application

This method is suitable for the quantitative analysis of ciprofloxacin in human plasma for
pharmacokinetic and bioequivalence studies in a research or clinical setting.[5]

Experimental Protocols

1. Materials and Reagents

 Ciprofloxacin Hydrochloride (Reference Standard)
 Internal Standard (e.g., Sarafloxacin, Umbelliferone, or Tinidazole)[1][6][7]
o Acetonitrile (HPLC Grade)[1][6][8]

e Methanol (HPLC Grade)[7]

o Orthophosphoric Acid (Analytical Grade)[6]

e Triethylamine (Analytical Grade)[6]

o Water (HPLC Grade)

e Drug-free human plasma

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is used. The following conditions
have been shown to be effective for the separation and quantification of ciprofloxacin.
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Parameter Condition
HPLC System Agilent 1260 Infinity 1l or equivalent
Column C18, 150 mm x 4.6 mm, 5 pm particle size

Acetonitrile : 0.025 M Orthophosphoric Acid (pH

Moblle Phase 3.0 adjusted with Triethylamine) (15:85, v/v)
Flow Rate 1.0 mL/min[1]

Injection Volume 20 pL

Column Temperature 40 °CJ6]

Detection Wavelength 278 nm[3][9]

Internal Standard Sarafloxacin[6]

3. Preparation of Solutions

e Stock Solution of Ciprofloxacin (100 ug/mL): Accurately weigh 10 mg of ciprofloxacin
hydrochloride and dissolve it in 100 mL of mobile phase.

o Working Standard Solutions of Ciprofloxacin: Prepare a series of working standard solutions
by diluting the stock solution with mobile phase to obtain concentrations ranging from 0.1
pg/mL to 10 pg/mL.

e Stock Solution of Internal Standard (Sarafloxacin, 100 pg/mL): Accurately weigh 10 mg of
sarafloxacin and dissolve it in 100 mL of methanol.

e Working Solution of Internal Standard (10 pg/mL): Dilute 10 mL of the stock solution of the
internal standard to 100 mL with methanol.

4. Sample Preparation (Protein Precipitation)

Protein precipitation is a common, simple, and efficient method for extracting ciprofloxacin from
plasma.[3][6]

o Pipette 200 L of plasma sample into a microcentrifuge tube.
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e Add 20 pL of the internal standard working solution (10 pg/mL) and vortex for 30 seconds.
e Add 400 pL of acetonitrile to precipitate the plasma proteins.[6]

» Vortex the mixture vigorously for 1 minute.

e Centrifuge at 10,000 rpm for 10 minutes at 4 °C.[6]

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40 °C.

» Reconstitute the residue with 200 pL of the mobile phase.
e Inject 20 pL of the reconstituted sample into the HPLC system.
5. Method Validation

The analytical method should be validated according to the International Council for
Harmonisation (ICH) guidelines.
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Validation Parameter Typical Results
Linearity Range 0.1-12.0 pg/mL[10]
Correlation Coefficient (r?) > 0.999[1][5]

Limit of Detection (LOD) 10 ng/mL][6]

Limit of Quantification (LOQ) 20 ng/mL[6][10]
Intra-day Precision (%RSD) < 8.0%][4][6]
Inter-day Precision (%RSD) < 8.0%][4][6]
Accuracy (% Recovery) 93 - 105%[4][6]

Ciprofloxacin: > 72%, Internal Standard: > 85%

Mean Extraction Recovery [4][6][10]

Stability (Freeze-Thaw) Stable for at least 3 cycles[11]

- Stable for at least one month at -20 °C to -70
Stability (Long-term)

°C[6]
Data Presentation
Table 1. Chromatographic Parameters
Compound Retention Time (min)
Ciprofloxacin ~3.6[4]
Sarafloxacin (IS) ~7.0[4]

Table 2: Method Validation Summary
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Parameter Specification Result

Linearity Range (ug/mL) - 0.1-12.0[10]

Correlation Coefficient (r?) =>0.995 0.9997[10]

Intra-day Precision (%RSD) <15% < 7.0%[10]

Inter-day Precision (%RSD) <15% < 7.0%[10]

Accuracy (% Bias) + 15% < 11.1%[10]

Mean Recovery (%) S 70% Ciprofloxacin: = 90%, IS: 85%

[10]

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for ciprofloxacin quantification in plasma.
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Caption: Logical relationships in the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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